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N-Desmethyl-N-cyclopentyl Tadalafil N-Desmethyl-N-cyclopentyl Tadalafil
Brand Name: Vulcanchem
CAS No.: 171596-32-0
VCID: VC0145622
InChI: InChI=1S/C26H25N3O4/c30-23-13-28(16-5-1-2-6-16)26(31)20-12-18-17-7-3-4-8-19(17)27-24(18)25(29(20)23)15-9-10-21-22(11-15)33-14-32-21/h3-4,7-11,16,20,25,27H,1-2,5-6,12-14H2/t20-,25-/m1/s1
SMILES: C1CCC(C1)N2CC(=O)N3C(C2=O)CC4=C(C3C5=CC6=C(C=C5)OCO6)NC7=CC=CC=C47
Molecular Formula: C26H25N3O4
Molecular Weight: 443.5 g/mol

N-Desmethyl-N-cyclopentyl Tadalafil

CAS No.: 171596-32-0

Reference Standards

VCID: VC0145622

Molecular Formula: C26H25N3O4

Molecular Weight: 443.5 g/mol

N-Desmethyl-N-cyclopentyl Tadalafil - 171596-32-0

CAS No. 171596-32-0
Product Name N-Desmethyl-N-cyclopentyl Tadalafil
Molecular Formula C26H25N3O4
Molecular Weight 443.5 g/mol
IUPAC Name (2R,8R)-2-(1,3-benzodioxol-5-yl)-6-cyclopentyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione
Standard InChI InChI=1S/C26H25N3O4/c30-23-13-28(16-5-1-2-6-16)26(31)20-12-18-17-7-3-4-8-19(17)27-24(18)25(29(20)23)15-9-10-21-22(11-15)33-14-32-21/h3-4,7-11,16,20,25,27H,1-2,5-6,12-14H2/t20-,25-/m1/s1
Standard InChIKey PWUCUSITNKSTMS-CJFMBICVSA-N
Isomeric SMILES C1CCC(C1)N2CC(=O)N3[C@@H](C2=O)CC4=C([C@H]3C5=CC6=C(C=C5)OCO6)NC7=CC=CC=C47
SMILES C1CCC(C1)N2CC(=O)N3C(C2=O)CC4=C(C3C5=CC6=C(C=C5)OCO6)NC7=CC=CC=C47
Canonical SMILES C1CCC(C1)N2CC(=O)N3C(C2=O)CC4=C(C3C5=CC6=C(C=C5)OCO6)NC7=CC=CC=C47
Synonyms (6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2-cyclopentyl-2,3,6,7,12,12a-hexahydropyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione; (6R-trans)-6-(1,3-Benzodioxol-5-yl)-2-cyclopentyl-2,3,6,7,12,12a-hexahydropyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione
PubChem Compound 9911274
Last Modified Nov 11 2021
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